Cas no 1001519-35-2 (6-(difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile)

• Product Name: 6-(difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile
• CAS No: 1001519-35-2
• MF: C₁₂H₁₀F₂N₄S
• MW: 280.296407222748
• MDL: MFCD03422742
• CID: 3058030
• PubChem ID: 7019356
• Update Time: 2025-11-07

6-(difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>6-(Difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-mercaptonicotinonitri le
• AKOS B014737
• ART-CHEM-BB B014737
• 6-DIFLUOROMETHYL-4-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-2-MERCAPTO-NICOTINONITRILE
• 6-(difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile
• 6-(DIFLUOROMETHYL)-4-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-2-SULFANYL-3-PYRIDYL CYANIDE
• 6-(difluoromethyl)-4-(1,5-dimethylpyrazol-4-yl)-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 6-(Difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-dihydro-2-thioxo-3-pyridinecarbonitrile
• STK312271
• EN300-228740
• 6-(difluoromethyl)-4-(1,5-dimethylpyrazol-4-yl)-2-sulfanyl-pyridine-3-carbonitrile
• 6-(Difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-mercaptonicotinonitrile
• BBL038574
• AKOS000305398
• 1001519-35-2
• DTXSID501117639

• MDL： MFCD03422742
• Inchi： 1S/C12H10F2N4S/c1-6-9(5-16-18(6)2)7-3-10(11(13)14)17-12(19)8(7)4-15/h3,5,11H,1-2H3,(H,17,19)
• InChI Key： TVBTXDXTBAYPGN-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=C(C(F)F)N1)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 280.05942383Da
• Monoisotopic Mass: 280.05942383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(difluoromethyl)-4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-sulfanylpyridine-3-carbonitrile

6-(Difluoromethyl)-4-(1,5-Dimethyl-1H-Pyrazol-4-Yl)-2-Sulfanylpyridine-3-Carbonitrile: A Comprehensive Overview

6-(Difluoromethyl)-4-(1,5-Dimethyl-1H-Pyrazol-4-Yl)-2-Sulfanylpyridine-3-Carbonitrile, also known by its CAS number 1001519-35-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and agrochemicals. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group, a pyrazole moiety, and a sulfanyl group, along with a cyano group at the 3-position. These substituents contribute to its versatile reactivity and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrazole ring system, a critical component of this compound's structure.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. The presence of the pyrazole ring, a well-known heterocyclic structure with diverse biological activities, makes it an attractive candidate for exploring anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Additionally, the cyano group at the 3-position enhances the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In the field of agrochemistry, this compound has shown promise as a potential herbicide or fungicide. The sulfanyl group contributes to its stability under environmental conditions, while the difluoromethyl group enhances its selectivity towards specific enzymes involved in plant metabolism. Researchers have conducted extensive bioassays to evaluate its efficacy against various crop pathogens and weeds, with encouraging results reported in recent publications.

The structural versatility of this compound also lends itself to applications in materials science. The pyridine ring can serve as a building block for constructing coordination polymers or metal-organic frameworks (MOFs). Recent studies have explored its ability to act as a ligand for transition metals, forming stable MOFs with potential applications in gas storage and catalysis.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure operator safety. The compound is not classified as hazardous under current regulations but should be stored in accordance with good laboratory practices to maintain stability and prevent contamination.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's biological activity and explore its potential for medicinal chemistry applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.

In conclusion, 6-(Difluoromethyl)-4-(1,5-Dimethyl-1H-Pyrazol-4-Yl)-2-Sulfanylpyridine-3-Carbonitrile represents a multifaceted organic compound with significant potential across various scientific domains. Its unique structure and promising biological activity make it an exciting subject for further research and development.